Cas no 1261889-86-4 (3-(4-Fluoro-3-trifluoromethylphenyl)phenol)

• Product Name: 3-(4-Fluoro-3-trifluoromethylphenyl)phenol
• CAS No: 1261889-86-4
• MF: C₁₃H₈F₄O
• MW: 256.195637702942
• MDL: MFCD18313002
• CID: 1038942
• PubChem ID: 53218695
• Update Time: 2025-10-30

3-(4-Fluoro-3-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-ol
• 3-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)PHENOL
• ACMC-209b2q
• AK-98612
• ANW-18624
• CTK8A9654
• KB-242078
• MolPort-015-145-672
• 1261889-86-4
• DTXSID20683612
• [1,1'-Biphenyl]-3-ol, 4'-fluoro-3'-(trifluoromethyl)-
• MFCD18313002
• CS-0209642
• 4/'-Fluoro-3/'-(trifluoroMethyl)-[1,1/'-biphenyl]-3-ol
• 3-[4-fluoro-3-(trifluoromethyl)phenyl]phenol
• 4'-Fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• BS-20124
• BVDYXDCKIVGIKA-UHFFFAOYSA-N
• 3-(4-Fluoro-3-trifluoromethylphenyl)phenol

• MDL： MFCD18313002
• Inchi： 1S/C13H8F4O/c14-12-5-4-9(7-11(12)13(15,16)17)8-2-1-3-10(18)6-8/h1-7,18H
• InChI Key： BVDYXDCKIVGIKA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(F)(F)F)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 256.05112752g/mol
• Monoisotopic Mass: 256.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(4-Fluoro-3-trifluoromethylphenyl)phenol

Comprehensive Overview of 3-(4-Fluoro-3-trifluoromethylphenyl)phenol (CAS No. 1261889-86-4): Properties, Applications, and Industry Insights

3-(4-Fluoro-3-trifluoromethylphenyl)phenol (CAS No. 1261889-86-4) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both fluoro and trifluoromethyl groups enhances its electronic properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers frequently explore its role in modulating drug solubility, metabolic stability, and target binding affinity, aligning with the growing demand for fluorinated building blocks in modern drug discovery.

In recent years, the compound’s relevance has surged alongside trends like green chemistry and sustainable synthesis. Laboratories prioritize high-efficiency fluorination methods to minimize environmental impact, a topic frequently searched in academic and industrial circles. The 4-Fluoro-3-trifluoromethylphenyl moiety, in particular, is studied for its ability to improve pharmacokinetic profiles, a key concern in small-molecule drug development. This aligns with frequent queries such as "fluorine in medicinal chemistry" or "trifluoromethylphenyl derivatives applications," reflecting its interdisciplinary appeal.

From a technical perspective, CAS No. 1261889-86-4 exhibits notable stability under standard conditions, though storage recommendations emphasize protection from light and moisture to preserve integrity. Analytical techniques like HPLC and NMR are commonly employed for purity verification, addressing quality control questions prevalent in chemical procurement discussions. The compound’s melting point and solubility data are critical for formulation scientists, who often search for structure-activity relationship (SAR) insights to optimize lead compounds.

The agrochemical sector also leverages 3-(4-Fluoro-3-trifluoromethylphenyl)phenol as a precursor for herbicides and fungicides, capitalizing on the trifluoromethyl group’s ability to enhance bioactivity. This application resonates with searches like "fluorinated agrochemicals 2024" or "novel pesticide intermediates," highlighting its role in addressing global food security challenges. Regulatory evaluations confirm its compliance with major safety guidelines, though users are advised to consult region-specific chemical inventories for compliance.

Innovations in catalytic fluorination have further streamlined the production of this compound, reducing costs and waste—a priority for manufacturers aiming for ESG (Environmental, Social, and Governance) targets. Patent analyses reveal its inclusion in next-generation therapeutics, particularly in oncology and CNS diseases, areas dominating recent pharma R&D searches. Collaborative studies between academia and industry continue to explore its potential, ensuring CAS No. 1261889-86-4 remains a staple in innovation pipelines.

For suppliers and distributors, accurate COA (Certificate of Analysis) documentation and regulatory compliance are top priorities, as evidenced by frequent B2B platform inquiries. The compound’s niche yet expanding applications underscore its versatility, whether in material science (e.g., liquid crystals) or as a probe molecule in mechanistic studies. As synthetic methodologies evolve, 3-(4-Fluoro-3-trifluoromethylphenyl)phenol is poised to play a pivotal role in advancing precision chemistry and tailored molecular design.